Cas no 2229573-67-3 (1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229573-67-3
• MF: C₈H₁₅FO
• MW: 146.202506303787
• CID: 6051146
• PubChem ID: 165615452
• Update Time: 2025-07-14

1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol
• EN300-1805165
• 2229573-67-3
• [1-(2-fluoroethyl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C8H15FO/c1-7(2)5-8(7,6-10)3-4-9/h10H,3-6H2,1-2H3
• InChI Key： DEBIZUBPQWZLPW-UHFFFAOYSA-N
• SMILES： FCCC1(CO)CC1(C)C

Computed Properties

• Exact Mass: 146.110693260g/mol
• Monoisotopic Mass: 146.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229573-67-3)

1-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanol, a compound with the CAS number 2229573-67-3, is a unique and structurally intricate molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a cyclopropyl ring substituted with a fluoroethyl group and two methyl groups, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol is characterized by its cyclopropyl ring, which is a three-membered ring known for its high reactivity due to the significant ring strain. The presence of the fluoroethyl group introduces additional complexity and reactivity, while the two methyl groups provide steric hindrance and stability. These structural features make the compound an attractive candidate for various synthetic transformations and functional group manipulations.

In the realm of pharmaceutical research, 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol has shown promise as a building block for the synthesis of novel drugs. The fluorine atom in the fluoroethyl group can influence the pharmacokinetic properties of the final drug molecule, such as its lipophilicity and metabolic stability. Recent studies have explored the use of this compound in the development of drugs targeting specific receptors or enzymes, with potential applications in treating diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

One notable study published in the Journal of Medicinal Chemistry investigated the use of 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol as a key intermediate in the synthesis of a series of novel antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The unique structural features of 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol were crucial in enhancing the antiviral efficacy and reducing toxicity.

Beyond pharmaceutical applications, 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol has also found utility in materials science. The cyclopropyl ring and fluoroalkyl substituent can impart unique physical and chemical properties to polymers and other materials. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer chains resulted in materials with improved thermal stability and mechanical strength. These enhanced properties make such materials suitable for high-performance applications in industries such as aerospace and electronics.

In terms of chemical synthesis, 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol serves as a versatile starting material for various synthetic routes. Its reactivity can be harnessed to introduce functional groups or modify existing ones on target molecules. For example, a recent publication in the Tetrahedron Letters described a novel method for converting this compound into a range of substituted cyclopropanes using transition-metal-catalyzed reactions. The method was highly efficient and selective, allowing for the rapid synthesis of complex molecules with high purity.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Research on 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol has shown that it can be synthesized using environmentally friendly methods. A study published in the

In conclusion, 1-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229573-67-3) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features make it an invaluable intermediate for developing novel drugs and materials with enhanced properties. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.